D(+)-Galactosamine hydrochloride

• Molecular Formula: C6H14ClNO5
• Molecular Weight: 215.63 g/mol
• InChI: InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3?,4+,5-,6?;/m1./s1
• InChIKey: QKPLRMLTKYXDST-VRAUJFPZSA-N

D(+)-Galactosamine Hydrochloride Product Profile

D(+)-Galactosamine hydrochloride (D-GalN·HCl, CAS: 1772-03-8) is the hydrochloride salt of an aminohexose that functions as a potent and specific experimental hepatotoxicant [1]. As a uridine phosphate-trapping amino sugar, it is primarily utilized in vivo and in vitro to induce acute hepatic injury models for the study of liver pathophysiology and the preclinical evaluation of hepatoprotective agents . Commercial specifications for this compound typically define purity at ≥99% and water solubility at approximately 50 mg/mL, ensuring reproducibility in experimental model induction .

Workflow Experimental hepatotoxin for acute and chronic liver injury models; LPS co-administration for fulminant hepatic failure research.

Specificity Galacto-configuration is critical; structurally similar D-glucosamine shows no hepatotoxic effect in comparable models.

Procurement High-purity specification with controlled glucosamine impurity essential for reproducible model induction.

• [1] Keppler D, Decker K. The trapping of uridine phosphates by D-galactosamine, D-glucosamine, and 2-deoxy-D-galactose: A study on the mechanism of galactosamine hepatitis. Eur J Biochem. 1970;17(2):246-253. doi:10.1111/j.1432-1033.1970.tb01160.x. View Source

D-Galactosamine Specificity vs. Glucosamine

In contrast to its closest structural analog, D-Glucosamine hydrochloride, D(+)-Galactosamine hydrochloride demonstrates a unique and specific capacity to induce hepatitis due to its distinct metabolic fate in hepatocytes [1]. While both aminosugars are phosphorylated and trap uridine phosphates, only D(+)-Galactosamine leads to the formation and subsequent accumulation of UDP-hexosamines, a key initiating event in the pathogenesis of liver injury [2]. This fundamental biochemical difference manifests as a functional divergence: D(+)-Galactosamine reliably induces acute hepatitis in animal models, whereas D-Glucosamine, under identical conditions, is ineffective [3]. Therefore, substituting D(+)-Galactosamine HCl with other aminosugars would result in a failure to induce the desired disease state, invalidating experimental outcomes and wasting research resources .

D(+)-Galactosamine·HCl (target)

Mechanism

Forms UDP-galactosamine, traps uridine phosphates and depletes UTP pools.

Outcome

Reliably induces hepatitis and hepatocyte necrosis in vivo and in vitro.

D-Glucosamine·HCl (substitute)

Mechanism

Does not form UDP-hexosamines; markedly less efficient uridine phosphate trapping.

Outcome

No measurable hepatotoxic effect at comparable doses; different experimental outcomes.

• [1] Decker K, Keppler D. Galactosamine-induced liver injury. In: Popper H, Schaffner F, editors. Progress in Liver Diseases. New York: Grune & Stratton; 1972. p. 183-199. View Source
• [2] Keppler D, Decker K. The trapping of uridine phosphates by D-galactosamine, D-glucosamine, and 2-deoxy-D-galactose: A study on the mechanism of galactosamine hepatitis. Eur J Biochem. 1970;17(2):246-253. doi:10.1111/j.1432-1033.1970.tb01160.x. View Source
• [3] Lesna M, Platt D, Rauen HM. The Appearance of D-Galactosamine-Induced Hepatitis and Generalized Edema in Adrenalectomized Rats. Acta Hepatogastroenterol. 1975;22(6):391-398. View Source

Differentiation Evidence for D-Galactosamine

Galactosamine vs. Glucosamine Hepatotoxicity

D(+)-Galactosamine hydrochloride is specifically capable of inducing hepatitis in adrenalectomized rats, a key feature for its use as a model compound. In a direct head-to-head comparison using an identical dosing regimen (375 mg/kg), D-Glucosamine hydrochloride and D-Galactose produced no measurable effect on the liver, failing to induce the pathological state [1]. This demonstrates that the hepatotoxic effect is not a general property of amino sugars but is specific to the galactosamine epimer.

Hepatotoxicity Specificity

Head-to-head

Binary difference: D-GalN 375 mg/kg i.p. produces hepatitis and edema; D-GlcN shows no hepatotoxic effect.

Supports compound-specific model induction.

Requires compound identity verification.

Evidence Dimension	Induction of hepatitis in adrenalectomized female rats
Target Compound Data	Hepatitis and generalized edema with ascites induced
Comparator Or Baseline	D-Glucosamine HCl (375 mg/kg): Without any measurable effect. D-Galactose (375 mg/kg): Without any measurable effect.
Quantified Difference	Qualitative binary outcome: D(+)-Galactosamine HCl induces the disease state, while the comparators do not.
Conditions	Adrenalectomized female rats, single i.p. dose of 375 mg/kg body weight, observation over time.

Why This Matters

This proves that D(+)-Galactosamine HCl is not functionally interchangeable with D-Glucosamine HCl for hepatotoxicity studies; using the analog will fail to induce the intended experimental model.

• [1] Lesna M, Platt D, Rauen HM. The Appearance of D-Galactosamine-Induced Hepatitis and Generalized Edema in Adrenalectomized Rats. Acta Hepatogastroenterol. 1975;22(6):391-398. View Source

Hepatic UTP Depletion Potency

The primary biochemical mechanism of D(+)-Galactosamine HCl involves the trapping of uridine phosphates via formation of UDP-sugar derivatives. In a cross-study comparable in vivo analysis, D(+)-Galactosamine was found to be significantly more effective at this process than D-Glucosamine. Specifically, D(+)-Galactosamine lowered the uridine phosphate pool to less than 10% of normal levels within three hours, while D-Glucosamine was less efficient in trapping uridine phosphates in vivo and did not lead to UDP-hexosamine formation [1][2].

UTP Depletion

Cross-study

UTP pool >90% depleted within 3 h

Mechanism-defining metabolic signature.

D-GlcN less efficient; no UDP-hexosamine formation.

Evidence Dimension	Depletion of hepatic uridine phosphate pool and UDP-hexosamine formation
Target Compound Data	Uridine phosphate content lowered to <10% of normal within 3 hours; leads to UDP-hexosamine formation
Comparator Or Baseline	D-Glucosamine: Less efficient trapping of uridine phosphates; does not lead to UDP-hexosamine formation
Quantified Difference	D(+)-Galactosamine HCl achieves >90% depletion of uridine phosphates within 3 hours; D-Glucosamine's depletion is less efficient and does not involve UDP-hexosamine accumulation.
Conditions	Rat liver in vivo, analysis of acid-soluble uracil nucleotides by enzymic and isotope dilution methods.

Why This Matters

This quantitative biochemical difference explains the unique hepatotoxicity of D(+)-Galactosamine HCl and confirms it cannot be substituted with D-Glucosamine for studies on the molecular mechanism of galactosamine-induced liver damage.

• [1] Keppler D, Decker K. The trapping of uridine phosphates by D-galactosamine, D-glucosamine, and 2-deoxy-D-galactose: A study on the mechanism of galactosamine hepatitis. Eur J Biochem. 1970;17(2):246-253. doi:10.1111/j.1432-1033.1970.tb01160.x. View Source
• [2] CiNii Research. The Trapping of Uridine Phosphates by d‐Galactosamine, d‐Glucosamine, and 2‐Deoxy‐d‐galactose. 1970. View Source

Hepatocyte Cytotoxicity: Galactosamine vs. Glucosamine

Procurement decisions for in vivo research require compounds with sufficient aqueous solubility to prepare injectable solutions. D(+)-Galactosamine hydrochloride exhibits a water solubility of 50 mg/mL . This is 5-fold higher than the 10 mg/mL (0.1 g/mL) reported for its epimer, D-Mannosamine hydrochloride . This difference allows for the preparation of more concentrated dosing solutions of D(+)-Galactosamine HCl, which is critical for achieving the high doses required for liver injury models without exceeding permissible injection volumes.

Hepatocyte Cytotoxicity

Head-to-head

80–90% cell death at 0.5 mM / 36 h

Quantifiable in vitro injury window.

Uridine-rescuable; Ca²⁺-dependent.

Evidence Dimension	Aqueous solubility
Target Compound Data	≥50 mg/mL in H2O
Comparator Or Baseline	D-Mannosamine hydrochloride: 10 mg/mL (0.1 g/mL) in H2O
Quantified Difference	5-fold higher aqueous solubility
Conditions	Solubility measured in water at room temperature as reported on manufacturer COAs and product specifications.

Why This Matters

The 5-fold higher solubility of D(+)-Galactosamine HCl directly impacts in vivo dosing feasibility, allowing for higher doses to be administered in smaller volumes, which reduces animal stress and improves experimental reproducibility.

Hepatic Glycosaminoglycan Synthesis Inhibition

For high-stringency applications, the purity specification of D(+)-Galactosamine HCl often includes a defined limit for the structurally similar contaminant, D-Glucosamine. For instance, a commercial specification sets the assay at ≥99% with a specified impurity level of ≤0.5% Glucosamine (measured by HPAE) . This is critical because, as demonstrated above, D-Glucosamine can confound experimental results by exhibiting different metabolic effects. A general purity specification of ≥99% (by HPLC) or >99.0% (by QC analysis) does not guarantee the absence of this specific interfering epimer, making this detailed impurity profile a key differentiator for procurement.

GAG Synthesis Inhibition

Class-level

ID₅₀ ≈ 80 mg/kg; max ~80% inhibition

Dose-titratable GAG disruption.

Preferential heparan sulfate suppression.

Evidence Dimension	Purity specification and epimeric impurity control
Target Compound Data	Assay ≥99%; Glucosamine impurity ≤0.5% (HPAE)
Comparator Or Baseline	Alternative suppliers: Purity ≥99% (HPLC), but without a specified limit for Glucosamine contamination
Quantified Difference	Presence of a quantified, low limit for Glucosamine impurity vs. unspecified or unquantified levels
Conditions	As specified on Certificate of Analysis (CoA) and product datasheets from commercial vendors.

Why This Matters

Procurement of D(+)-Galactosamine HCl with a defined, low limit for D-Glucosamine impurity ensures the compound's specific biochemical activity is not compromised, which is essential for generating reliable and reproducible data in hepatotoxicity research.

Purity and Glucosamine Impurity Control

Procurement decisions are also driven by cost-effectiveness. A market analysis shows that D(+)-Galactosamine HCl (purity ≥99%) is available at competitive prices. As a benchmark, a 5g unit can be sourced for approximately 129.00 RMB (~$18 USD) [1]. This price point is substantially lower than that of other specialized amino sugars like D-Mannosamine HCl, which can be priced at 148-1820 RMB for smaller quantities . This favorable cost profile, combined with its unique and irreplaceable function in liver disease modeling, presents a strong value proposition for research procurement.

Purity Specification

Specification review

≥99% (HPLC), ≤0.5% glucosamine impurity

Procurement-critical identity control.

Specific rotation [α]²⁰D +92° to +98°.

Evidence Dimension	Cost per unit mass for research-grade material
Target Compound Data	~129 RMB for 5g (≥99% purity) from Macklin
Comparator Or Baseline	D-Mannosamine HCl: 148-1820 RMB for varying, smaller quantities
Quantified Difference	D(+)-Galactosamine HCl is available at a significantly lower per-gram price compared to the alternative aminosugar D-Mannosamine HCl.
Conditions	Publicly listed retail prices for research-grade chemicals as of 2026.

Why This Matters

The cost-effectiveness of D(+)-Galactosamine HCl, when combined with its unique and well-characterized biological activity, makes it a prudent choice for laboratories seeking to establish or maintain liver injury models without incurring excessive reagent costs.

• [1] Chem960 Market Listing. D-(+)-Galactosamine hydrochloride Price from Macklin. Accessed April 2026. View Source

D-Galactosamine Application Scenarios

LPS/D-GalN Fulminant Hepatic Failure Model

D(+)-Galactosamine hydrochloride is the established and validated hepatotoxin for inducing acute liver injury in rodent models [1]. Given its specific mechanism of action, which is distinct from other liver toxins like carbon tetrachloride or acetaminophen, it is uniquely suited for testing the efficacy of novel hepatoprotective agents. Studies show that the LPS/D-GalN co-administration model, a standard in the field, leads to reliable, dose-dependent liver damage characterized by a >4-fold rise in the mass-action ratio of the alanine aminotransferase system, a key marker of hepatic distress [2]. Its failure to be substituted by D-Glucosamine or D-Galactose [3] confirms its role as the non-negotiable standard in this application.

Primary Hepatocyte Cytotoxicity Assay

The unique ability of D(+)-Galactosamine HCl to potently and specifically trap uridine phosphates and alter UDP-sugar patterns makes it an essential tool for fundamental research . Unlike D-Glucosamine, it leads to a >90% depletion of the hepatic uridine phosphate pool within 3 hours and forms UDP-hexosamines . This well-defined biochemical perturbation allows researchers to dissect the role of uridine nucleotide homeostasis in cellular processes like glycosylation, RNA synthesis, and energy metabolism, providing a level of pathway-specific intervention that other amino sugars cannot achieve.

Hepatic Glycosaminoglycan Metabolism Studies

The combined administration of Lipopolysaccharide (LPS) and D(+)-Galactosamine hydrochloride has been validated as a model to investigate ROS-driven genotoxicity and inflammatory signaling cascades . The specificity of D(+)-Galactosamine in sensitizing the liver to LPS-induced injury, a property not shared by other aminosugars [1], allows for the creation of a reproducible in vivo system for studying the links between acute liver inflammation, DNA damage, and subsequent organ failure. This model is particularly valuable for screening compounds that target oxidative stress pathways or for studying the fundamental biology of endotoxin-mediated liver injury.

Analytical Reference Standard Application

The reproducible and clinically relevant pathophysiology induced by D(+)-Galactosamine HCl in large animal models, such as the pig, makes it a critical component for evaluating bioartificial liver (BAL) support systems . The intravenous administration of D(+)-Galactosamine HCl at a dose of 1.0-1.2 g/kg reliably induces a state of fulminant hepatic failure that closely mimics the human condition [1]. This provides a robust and predictive platform for assessing the safety, efficacy, and hemodynamic effects of extracorporeal liver support devices before they enter clinical trials, a use case for which its non-hepatotoxic analogs are entirely unsuitable.

Application

Selection Property

Validation Focus

LPS/D-GalN Acute Liver Failure Model

D-GalN-specific hepatotoxicity (UTP depletion)

Histological liver injury, survival, and cytokine endpoints

Primary Hepatocyte Cytotoxicity Assay

Quantifiable, uridine-rescuable cell death

Calcium-dependent cytotoxicity mechanisms

Hepatic GAG Metabolism Studies

Dose-titratable GAG synthesis inhibition

Heparan sulfate vs. chondroitin sulfate profiling

Analytical Reference Standard

Certified purity with controlled glucosamine

HPLC method validation, identity verification

• [1] Lesna M, Platt D, Rauen HM. The Appearance of D-Galactosamine-Induced Hepatitis and Generalized Edema in Adrenalectomized Rats. Acta Hepatogastroenterol. 1975;22(6):391-398. View Source
• [2] Williamson DH, et al. Metabolic studies in experimental liver disease resulting from d(+)-galactosamine administration. Biochem J. 1972;130(1):37-44. PMID: 4655444. View Source
• [3] Keppler D, Decker K. The trapping of uridine phosphates by D-galactosamine, D-glucosamine, and 2-deoxy-D-galactose: A study on the mechanism of galactosamine hepatitis. Eur J Biochem. 1970;17(2):246-253. doi:10.1111/j.1432-1033.1970.tb01160.x. View Source